(R)-1-Boc-3-carboxymethoxy-pyrrolidine
Description
(R)-1-Boc-3-carboxymethoxy-pyrrolidine, or (R)-Boc-CMP, is a versatile chiral building block used in organic synthesis. It is a cyclic amine derived from pyrrolidine and has a Boc (t-butyloxycarbonyl) protecting group at the 1-position. Boc-CMP is a common reagent in the synthesis of amines, peptides, and other organic compounds. It is also used in the preparation of chiral intermediates for pharmaceuticals and natural products.
Scientific Research Applications
Nanocrystal Synthesis
This compound plays a crucial role in the synthesis of nanocrystals, which are pivotal in nanotechnology. The controlled synthesis of nanocrystals using this compound can lead to advancements in materials science, particularly in creating materials with specific optical, electrical, and magnetic properties .
Virtual Reality (VR) and Augmented Reality (AR)
In the realm of VR and AR, the compound can be used to develop new materials that enhance the performance and durability of VR headsets and AR visors. This could lead to more immersive and realistic virtual experiences .
Open Science Tools
®-1-Boc-3-carboxymethoxy-pyrrolidine may be utilized in the development of open-source scientific tools. These tools can assist researchers in handling and analyzing large datasets, especially in computational biology and chemistry .
Drug Discovery and Development
The compound’s unique properties can aid in the drug discovery process, particularly in the creation of novel drug delivery systems that improve the bioavailability and efficacy of pharmaceuticals .
Nanoparticle Characteristics and Applications
Its application in the study of nanoparticles is significant, as it can contribute to understanding their characteristics and enhancing their synthesis. This has implications for environmental monitoring, functional food additives, and antimicrobial agents .
Nanotechnology Commercialization
The compound can be instrumental in transitioning nanotechnology from lab to industry. It can be used to create nanomaterials, nanotools, and nanodevices that have commercial applications across various sectors, including medicine, agriculture, and environmental science .
Scientific Research Methodologies
It may also find use in refining scientific research methodologies, such as in clinical trials, where its properties could be leveraged to study the safety and efficacy of new drugs or medical devices .
Research Productivity Tools
Lastly, ®-1-Boc-3-carboxymethoxy-pyrrolidine could be part of the development of productivity tools for researchers. These tools can help optimize research workflows and manage project tasks effectively .
properties
IUPAC Name |
2-[(3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]oxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-4-8(6-12)16-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUEXFKAYCPIYPF-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H](C1)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40652744 |
Source
|
| Record name | {[(3R)-1-(tert-Butoxycarbonyl)pyrrolidin-3-yl]oxy}acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-Boc-3-carboxymethoxy-pyrrolidine | |
CAS RN |
170097-85-5 |
Source
|
| Record name | {[(3R)-1-(tert-Butoxycarbonyl)pyrrolidin-3-yl]oxy}acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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